Cas no 2229363-73-7 (1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid
• CAS No: 2229363-73-7
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 6030026
• PubChem ID: 165704915
• Update Time: 2025-06-14

1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid
• 2229363-73-7
• EN300-1735494

• Inchi： 1S/C12H14O5/c13-7-5-8(14)10(9(15)6-7)12(11(16)17)3-1-2-4-12/h5-6,13-15H,1-4H2,(H,16,17)
• InChI Key： SPIBZMABEFIYFV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(=CC(=CC=2O)O)O)CCCC1)=O

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98Ų

Additional information on 1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid

Exploring the Properties and Applications of 1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2229363-73-7)

In the realm of organic chemistry and pharmaceutical research, 1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2229363-73-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a cyclopentane ring fused with a trihydroxyphenyl group and a carboxylic acid moiety, presents a fascinating case study for researchers exploring bioactive molecules and synthetic intermediates.

The growing interest in polyphenolic compounds like 1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid stems from their potential roles in antioxidant and anti-inflammatory applications. Recent studies have highlighted the importance of such structures in natural product synthesis and drug discovery, aligning with current trends in green chemistry and sustainable pharmaceutical development. The compound's CAS number 2229363-73-7 serves as a crucial identifier for researchers navigating chemical databases and patent literature.

From a structural perspective, the trihydroxyphenyl component of this molecule contributes to its potential chelating properties, making it relevant in metal ion coordination chemistry. This characteristic has sparked interest in applications ranging from analytical chemistry to material science. The cyclopentane-carboxylic acid portion, meanwhile, offers opportunities for derivatization and structure-activity relationship studies, particularly in the context of medicinal chemistry optimization.

The synthesis of 1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid typically involves multi-step organic reactions that showcase modern synthetic methodology. Researchers have explored various protection-deprotection strategies for the phenolic hydroxyl groups, as well as innovative approaches to constructing the cyclopentane ring system. These synthetic challenges reflect broader trends in complex molecule assembly and stereoselective synthesis that dominate current organic chemistry research.

In the context of biological activity, preliminary studies suggest that compounds with this structural motif may interact with various enzyme systems and cellular pathways. While comprehensive pharmacological data for CAS 2229363-73-7 specifically remains limited, the scientific community recognizes the potential of such polyhydroxylated aromatic systems in addressing contemporary health challenges. This aligns with increasing public interest in plant-derived compounds and nutraceutical research.

The physicochemical properties of 1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid, including its solubility characteristics and stability profile, make it an interesting subject for formulation science. These aspects are particularly relevant given current industry focus on drug delivery systems and biopharmaceutical classification. The compound's potential hydrogen bonding capacity and molecular interactions contribute to its behavior in various physiological environments.

From an analytical chemistry perspective, 2229363-73-7 presents challenges and opportunities in chromatographic separation and spectroscopic characterization. Modern techniques such as HPLC-MS and NMR spectroscopy are essential for quality control and structural verification of this compound. These analytical considerations are crucial for researchers working with complex natural product analogs and highly functionalized molecules.

The commercial and research significance of 1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid continues to grow, with potential applications spanning cosmeceuticals, functional foods, and pharmaceutical intermediates. This expansion reflects broader market trends toward multifunctional ingredients and bioactive compounds with diverse applications. The compound's CAS registry number serves as an important reference point for patent searches and regulatory compliance documentation.

Future research directions for this compound may explore its potential in molecular recognition systems, supramolecular chemistry, and targeted drug design. The intersection of its aromatic hydroxyl groups and carboxylic acid functionality creates numerous possibilities for molecular modification and property optimization. These investigations align well with current scientific priorities in precision medicine and personalized therapeutics.

In conclusion, 1-(2,4,6-trihydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2229363-73-7) represents a compelling example of how structurally complex organic molecules can bridge multiple scientific disciplines. Its study contributes to advancements in synthetic chemistry, materials science, and biological research, while addressing contemporary challenges in sustainable chemistry and health innovation. As research continues, this compound may reveal additional applications that further demonstrate the value of polyfunctional molecular architectures in scientific and technological progress.